Cas no 2228210-53-3 (3,3,3-trifluoro-2-(1-methyl-1H-indol-7-yl)propan-1-amine)

• Product Name: 3,3,3-trifluoro-2-(1-methyl-1H-indol-7-yl)propan-1-amine
• CAS No: 2228210-53-3
• MF: C₁₂H₁₃F₃N₂
• MW: 242.240233182907
• CID: 5899348
• PubChem ID: 165884665
• Update Time: 2025-11-01

3,3,3-trifluoro-2-(1-methyl-1H-indol-7-yl)propan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3,3,3-trifluoro-2-(1-methyl-1H-indol-7-yl)propan-1-amine
• 2228210-53-3
• EN300-1957057

• Inchi： 1S/C12H13F3N2/c1-17-6-5-8-3-2-4-9(11(8)17)10(7-16)12(13,14)15/h2-6,10H,7,16H2,1H3
• InChI Key： YNPMICUAKSONHF-UHFFFAOYSA-N
• SMILES： FC(C(CN)C1C=CC=C2C=CN(C)C=12)(F)F

Computed Properties

• Exact Mass: 242.10308291g/mol
• Monoisotopic Mass: 242.10308291g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 31Ų

Additional information on 3,3,3-trifluoro-2-(1-methyl-1H-indol-7-yl)propan-1-amine

Comprehensive Overview of 3,3,3-Trifluoro-2-(1-methyl-1H-indol-7-yl)propan-1-amine (CAS No. 2228210-53-3)

3,3,3-Trifluoro-2-(1-methyl-1H-indol-7-yl)propan-1-amine (CAS No. 2228210-53-3) is a fluorinated organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The presence of a trifluoromethyl group and an indole moiety makes this molecule a promising candidate for drug discovery, particularly in the development of central nervous system (CNS) therapeutics and enzyme inhibitors. Researchers are increasingly exploring its potential applications in neurodegenerative diseases, such as Alzheimer's and Parkinson's, as well as its role in modulating serotonin receptors.

The compound's CAS number 2228210-53-3 is a critical identifier for regulatory and scientific documentation, ensuring accurate referencing in patents and academic literature. Its molecular structure combines a 1-methylindole core with a propan-1-amine side chain, which is further modified by a trifluoromethyl group. This combination enhances its lipophilicity and metabolic stability, key factors in drug design. Recent studies highlight its potential as a selective serotonin reuptake inhibitor (SSRI), aligning with the growing demand for novel antidepressants with fewer side effects.

In the context of green chemistry and sustainable synthesis, 3,3,3-trifluoro-2-(1-methyl-1H-indol-7-yl)propan-1-amine has been synthesized using catalytic fluorination methods, reducing the environmental impact of traditional fluorination techniques. This aligns with the pharmaceutical industry's shift toward eco-friendly manufacturing processes. Additionally, its bioisosteric properties make it a valuable tool for medicinal chemists seeking to optimize drug candidates for improved bioavailability and target specificity.

The compound's relevance extends to precision medicine, where its interaction with G-protein-coupled receptors (GPCRs) is under investigation. With the rise of personalized therapeutics, researchers are examining its potential to address treatment-resistant depression and anxiety disorders. Its fluorine atoms contribute to enhanced binding affinity, a feature increasingly exploited in radiopharmaceuticals for diagnostic imaging.

From a commercial perspective, CAS No. 2228210-53-3 is gaining traction in the fine chemicals market, particularly among suppliers specializing in high-value intermediates for drug development. Its synthesis and purification protocols are frequently discussed in patent applications, reflecting its industrial significance. As the demand for fluorinated building blocks grows, this compound is poised to play a pivotal role in advancing next-generation pharmaceuticals.

In summary, 3,3,3-trifluoro-2-(1-methyl-1H-indol-7-yl)propan-1-amine represents a convergence of innovative chemistry and therapeutic potential. Its applications span neuroscience, catalysis, and materials science, making it a subject of enduring interest in both academic and industrial settings. Future research will likely focus on optimizing its pharmacokinetic profile and expanding its utility in targeted drug delivery systems.